Ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-carbonochloridoyl-1-(3,3,3-trifluoropropyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C10H10ClF3N2O3/c1-2-19-9(18)6-5-7(8(11)17)16(15-6)4-3-10(12,13)14/h5H,2-4H2,1H3
• InChI Key: YQPGDXKEFCJQGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)C(=O)Cl)CCC(F)(F)F
• Molecular Formula: C10H10ClF3N2O3
• Molecular Weight: 298.64 g/mol

Description

Ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate, commonly known as CCTPP, is a chemical compound that has been widely used in scientific research. It is a pyrazole derivative that has shown promise in various biological and chemical applications.

Scientific Research Applications

CCTPP has been used in various scientific research applications, including medicinal chemistry, biochemistry, and chemical biology. It has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the activity of certain enzymes. CCTPP has also been used in the development of fluorescent probes for imaging biological systems.

Mechanism of Action

The mechanism of action of CCTPP is not fully understood, but it is believed to function as an inhibitor of certain enzymes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. CCTPP has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
CCTPP has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis, as well as to inhibit the growth of cancer cells in vitro. CCTPP has also been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using CCTPP in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is its limited solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for research on CCTPP. One area of interest is its potential as a therapeutic agent for inflammatory diseases and cancer. Another area of interest is its use as a fluorescent probe for imaging biological systems. Additionally, further research is needed to fully understand the mechanism of action of CCTPP and its potential for use in other applications.
In conclusion, CCTPP is a promising compound that has shown potential in various scientific research applications. Its synthesis method yields a high purity product, and it has been shown to have various biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are many potential future directions for research on CCTPP.

Synthesis Methods

The synthesis of CCTPP involves the reaction of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylic acid with thionyl chloride, followed by the addition of ethyl alcohol. The resulting product is then purified through recrystallization. This method yields a high purity product that is suitable for further research.